Cas no 58201-08-4 (1,4-Benzenedicarboxylic acid, dinaphthalenyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, dinaphthalenyl ester
• CAS No: 58201-08-4
• MF: C₂₈H₁₈O₄
• MW: 418.440127849579
• CID: 335517
• PubChem ID: 54290731
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, dinaphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, dinaphthalenyl ester
• dinaphthalen-1-yl benzene-1,4-dicarboxylate
• DTXSID60710355
• 58201-08-4
• SCHEMBL1043660

• Inchi： 1S/C28H18O4/c29-27(31-25-13-5-9-19-7-1-3-11-23(19)25)21-15-17-22(18-16-21)28(30)32-26-14-6-10-20-8-2-4-12-24(20)26/h1-18H
• InChI Key： RXHZNVOXAZPERP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C(=O)OC1=CC=CC2=CC=CC=C21)=O)C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 418.12050905g/mol
• Monoisotopic Mass: 418.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 52.6Ų